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Compound of Interest

Compound Name: Sodium tert-butoxide

Cat. No.: B1324477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium tert-butoxide, a critical reagent

in organic synthesis. This document focuses on its Chemical Abstracts Service (CAS) number,

key identifiers, and detailed methods for its positive identification and characterization. The

information is tailored for professionals in research and development who require precise and

reliable data for their work.

Core Identification and Properties
Sodium tert-butoxide is a strong, non-nucleophilic base widely employed in various chemical

transformations, including dehydrohalogenations, isomerizations, and as a key component in

palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination. Its high

reactivity and sensitivity to moisture necessitate accurate identification and handling.

Chemical Identifiers
Proper identification begins with its universally recognized identifiers. The primary identifier is

the CAS number, which is unique to this chemical substance.
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Identifier Value

CAS Number 865-48-5[1]

IUPAC Name Sodium 2-methylpropan-2-olate[2]

Molecular Formula C₄H₉NaO[1]

Molecular Weight 96.10 g/mol

EC Number 212-741-9

InChI Key MFRIHAYPQRLWNB-UHFFFAOYSA-N[1]

Synonyms
Sodium t-butoxide, NaOtBu, STB, Sodium tert-

butanolate

Physical and Chemical Properties
The physical and chemical properties of sodium tert-butoxide are crucial for its storage,

handling, and use in reactions. It is a white to off-white solid that is highly reactive with water

and sensitive to air.

Property Value

Appearance White to light-yellow crystalline powder

Melting Point 180 °C (decomposes)

Density ~1.025 g/cm³

Flash Point 14 °C (57 °F)[1]

Water Solubility Reacts violently[3]

Acidity (pKa of conj. acid) ~19 (for tert-butanol)[1]

Analytical and Spectroscopic Identification
Positive identification and purity assessment of sodium tert-butoxide require a combination of

analytical and spectroscopic techniques. Due to its hygroscopic nature, proper sample handling

under an inert atmosphere is critical for accurate analysis.
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Spectroscopic Data
Spectroscopic methods provide a fingerprint for the molecular structure of sodium tert-
butoxide.

Technique Expected Peaks / Chemical Shifts

¹H NMR

δ ~1.3 ppm (singlet, 9H, C(CH₃)₃). Note: The

single peak is due to the nine equivalent protons

of the three methyl groups.

¹³C NMR

Two peaks expected: δ ~70 ppm (C(CH₃)₃) and

δ ~30 ppm (C(CH₃)₃). Note: Shifts can vary

based on solvent.

FT-IR (KBr Pellet)

~2970 cm⁻¹ (C-H stretch, asymmetric), ~2860

cm⁻¹ (C-H stretch, symmetric), ~1360 cm⁻¹ (C-

H bend, t-butyl group), ~1180 cm⁻¹ (C-O

stretch). Note: Broad peaks around 3400 cm⁻¹

and 1640 cm⁻¹ indicate water contamination.[4]

Raman Spectroscopy

Data not readily available in surveyed literature.

Key vibrational modes would be expected to

overlap with IR data.

Identification Workflow
The following diagram outlines a logical workflow for the comprehensive identification and

quality control of a sodium tert-butoxide sample.
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Caption: Logical workflow for the identification and QC of sodium tert-butoxide.

Experimental Protocols
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Detailed methodologies are essential for reproducible and accurate characterization. The

following protocols are standard methods for the analysis of sodium tert-butoxide.

Assay by Neutralization Titration
This method determines the purity of sodium tert-butoxide by titrating it as a base with a

standardized acid.

Principle: Sodium tert-butoxide reacts with a strong acid (HCl) in a 1:1 molar ratio. The

endpoint is detected using a pH indicator or potentiometrically. (CH₃)₃CONa + HCl →

(CH₃)₃COH + NaCl

Reagents and Equipment:

Standardized 0.5 M Hydrochloric Acid (HCl) solution

Phenolphthalein indicator solution

Anhydrous methanol or isopropanol

Analytical balance

50 mL burette

250 mL Erlenmeyer flask

Magnetic stirrer and stir bar

Procedure:

Working under an inert atmosphere (glovebox or nitrogen blanket), accurately weigh

approximately 2.0 g of the sodium tert-butoxide sample into a 250 mL Erlenmeyer flask.

Immediately add 50 mL of anhydrous methanol to dissolve the sample. Add a magnetic stir

bar.

Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

Fill a 50 mL burette with the standardized 0.5 M HCl solution and record the initial volume.
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Titrate the sodium tert-butoxide solution with the HCl, stirring continuously. Add the

titrant dropwise as the endpoint approaches.

The endpoint is reached when the pink color of the solution permanently disappears.

Record the final volume of HCl used.

Repeat the titration at least twice more for accuracy.

Calculation: Purity (%) = (V_HCl × M_HCl × MW_NaOtBu) / (W_sample) × 100

V_HCl = Volume of HCl used (L)

M_HCl = Molarity of HCl (mol/L)

MW_NaOtBu = Molecular weight of sodium tert-butoxide (96.10 g/mol )

W_sample = Weight of the sample (g)

Water Content by Karl Fischer Titration
This protocol determines the water content, which is critical given the compound's reactivity

with water. The method accounts for the fact that sodium tert-butoxide reacts with water to

form sodium hydroxide, which is then neutralized in the Karl Fischer reagent, regenerating

water that is subsequently titrated.

Principle: The sample is added to a Karl Fischer solvent, and any water present (or formed in

situ from NaOH) reacts with the iodine in the Karl Fischer titrant. Salicylic acid is added as a

buffer to ensure complete neutralization of the basic species.

Reagents and Equipment:

Volumetric Karl Fischer titrator

Two-component Karl Fischer reagents (titrant and solvent)

Salicylic acid

Airtight weighing boat or syringe for sample introduction
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Procedure:

Prepare the Karl Fischer titrator according to the manufacturer's instructions.

Add 50 mL of the Karl Fischer solvent and approximately 10 g of salicylic acid to the

titration cell.

Titrate the solvent to a dry endpoint to eliminate any residual moisture.

Accurately weigh approximately 1 g of the sodium tert-butoxide sample in an airtight

container.

Quickly add the sample to the titration cell.

Start the titration and record the volume of titrant required to reach the endpoint.

Calculation: The instrument software typically calculates the water content automatically

based on the titrant strength and sample weight.

Application in Synthesis: The Buchwald-Hartwig
Amination
Sodium tert-butoxide is a cornerstone base in the Buchwald-Hartwig amination, a palladium-

catalyzed cross-coupling reaction for forming carbon-nitrogen bonds. Its role is to deprotonate

the amine, facilitating the catalytic cycle.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination using NaOᵗBu.

Safety and Handling
Sodium tert-butoxide is a hazardous material that requires strict safety protocols. It is

flammable, corrosive, and reacts violently with water.
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Hazard Summary
Flammable Solid (H228): Can ignite from friction or heat.

Self-heating (H251): May catch fire when exposed to air in large quantities.

Corrosive (H314): Causes severe skin burns and eye damage.

Reacts violently with water (EUH014).

Safe Handling Workflow
Adherence to a standard operating procedure is mandatory when working with sodium tert-
butoxide.
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Preparation

Handling & Dispensing

Emergency & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Face Shield, Lab Coat)

Ensure Fume Hood is Operational

Work Under Inert Atmosphere
(Glovebox or Nitrogen/Argon)

Ground/Bond Container to Prevent Static

Use Spark-Proof Tools

Weigh Solid Quickly

Seal Container Tightly After Use

Waste: Quench slowly in isopropanol,
then neutralize with acid

After Use

Spill: Cover with Dry Sand/Soda Ash
Do NOT use water

Dispose as Hazardous Waste

Fire: Use Dry Chemical Powder (Class D)
Do NOT use water

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of sodium tert-butoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1324477?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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